N-[2-[2-(Trifluoromethoxy)phenyl]ethyl]oxirane-2-carboxamide

• IUPAC Name: N-[2-[2-(trifluoromethoxy)phenyl]ethyl]oxirane-2-carboxamide
• InChI: InChI=1S/C12H12F3NO3/c13-12(14,15)19-9-4-2-1-3-8(9)5-6-16-11(17)10-7-18-10/h1-4,10H,5-7H2,(H,16,17)
• InChI Key: DVIIZAUVGQILDA-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)C(=O)NCCC2=CC=CC=C2OC(F)(F)F
• Molecular Formula: C12H12F3NO3
• Molecular Weight: 275.22 g/mol

Description

N-[2-[2-(Trifluoromethoxy)phenyl]ethyl]oxirane-2-carboxamide, commonly known as TFPAC, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. TFPAC is a member of the oxirane family of compounds and has been shown to exhibit a unique mechanism of action that makes it a promising candidate for research in various fields.

Mechanism of Action

The mechanism of action of TFPAC involves the inhibition of histone deacetylase (HDAC) enzymes. HDAC enzymes play a crucial role in the regulation of gene expression by removing acetyl groups from histone proteins, which results in the compaction of chromatin and the repression of gene transcription. TFPAC inhibits the activity of HDAC enzymes, which leads to the accumulation of acetylated histones and the activation of gene transcription.
Biochemical and Physiological Effects:
TFPAC has been shown to have a wide range of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. It can also modulate the expression of various genes involved in cell growth, differentiation, and survival. Additionally, TFPAC has been shown to have antioxidant properties and can protect cells from oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

One of the major advantages of TFPAC is its potent and selective inhibition of HDAC enzymes. This makes it a valuable tool for studying the role of HDAC enzymes in gene regulation and various cellular processes. However, one of the limitations of TFPAC is its relatively low solubility in water, which can make it challenging to work with in certain experimental settings.

Future Directions

There are several future directions for research on TFPAC. One area of interest is the development of TFPAC analogs with improved solubility and bioavailability. Another area of interest is the identification of specific cellular pathways and processes that are regulated by TFPAC. Additionally, the potential therapeutic applications of TFPAC in various diseases and conditions warrant further investigation.

Synthesis Methods

The synthesis of TFPAC involves the reaction of 2-(Trifluoromethoxy)benzylamine with epichlorohydrin in the presence of a base. The resulting product is then treated with hydroxylamine hydrochloride to yield TFPAC. The synthesis of TFPAC is a straightforward process and can be carried out in a laboratory setting using standard techniques.

Scientific Research Applications

TFPAC has been extensively studied for its potential therapeutic applications in various fields such as cancer research, neuroscience, and immunology. TFPAC has been shown to exhibit potent anti-cancer activity by inhibiting the growth and proliferation of cancer cells. It has also been shown to have neuroprotective effects and can protect neurons from damage caused by oxidative stress. Additionally, TFPAC has been shown to modulate the immune system and can be used as an immunomodulatory agent.